Cas no 898768-91-7 (1-(4-chloro-3-fluorophenyl)-3-(4-methylphenyl)propan-1-one)

• Product Name: 1-(4-chloro-3-fluorophenyl)-3-(4-methylphenyl)propan-1-one
• CAS No: 898768-91-7
• MF: C₁₆H₁₄ClFO
• MW: 276.733167171478
• CID: 994158
• PubChem ID: 24725740
• Update Time: 2025-04-20

1-(4-chloro-3-fluorophenyl)-3-(4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-fluorophenyl)-3-(4-methylphenyl)propan-1-one
• 4'-CHLORO-3'-FLUORO-3-(4-METHYLPHENYL)PROPIOPHENONE
• MFCD07699625
• AKOS016021603
• DTXSID30644133
• 898768-91-7
• 1-(4-Chloro-3-fluorophenyl)-3-(4-methylphenyl)-1-propanone

• MDL： MFCD07699625
• Inchi： 1S/C16H14ClFO/c1-11-2-4-12(5-3-11)6-9-16(19)13-7-8-14(17)15(18)10-13/h2-5,7-8,10H,6,9H2,1H3
• InChI Key： CQOGEPJHQOBVLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 276.07200
• Monoisotopic Mass: 276.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.60300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones